Cas no 2243753-57-1 ([1-(trifluoromethyl)pyrazol-4-yl]boronic acid)

• Product Name: [1-(trifluoromethyl)pyrazol-4-yl]boronic acid
• CAS No: 2243753-57-1
• MF: C₄H₄BF₃N₂O₂
• MW: 179.89
• CID: 5096348
• PubChem ID: 73554422
• Update Time: 2026-03-02

[1-(trifluoromethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[1-(trifluoromethyl)-1H-pyrazol-4-yl]-
• [1-(trifluoromethyl)pyrazol-4-yl]boronic acid
• PS-19086
• 1-(TRIFLUOROMETHYL)PYRAZOL-4-YLBORONIC ACID
• SY279586
• EN300-705946
• MFCD27920871
• (1-(Trifluoromethyl)-1H-pyrazol-4-yl)boronicacid
• 2243753-57-1
• DB-141350
• E88407
• (1-(Trifluoromethyl)-1H-pyrazol-4-yl)boronic acid
• B-[1-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid
• [1-(trifluoromethyl)-1H-pyrazol-4-yl]boronic acid

• Inchi： 1S/C4H4BF3N2O2/c6-4(7,8)10-2-3(1-9-10)5(11)12/h1-2,11-12H
• InChI Key： YGIFRCXNFFWLPD-UHFFFAOYSA-N
• SMILES： B(C1=CN(C(F)(F)F)N=C1)(O)O

Computed Properties

• Exact Mass: 180.0317920g/mol
• Monoisotopic Mass: 180.0317920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on [1-(trifluoromethyl)pyrazol-4-yl]boronic acid

Recent Advances in the Application of [1-(trifluoromethyl)pyrazol-4-yl]boronic acid (CAS: 2243753-57-1) in Chemical Biology and Pharmaceutical Research

The compound [1-(trifluoromethyl)pyrazol-4-yl]boronic acid (CAS: 2243753-57-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This boronic acid derivative, characterized by its trifluoromethylpyrazole scaffold, has shown significant potential in the development of novel therapeutic agents and biochemical tools. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the efficient synthesis of complex heterocyclic systems with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of kinase inhibitors targeting EGFR and VEGFR2. The researchers utilized [1-(trifluoromethyl)pyrazol-4-yl]boronic acid as a key intermediate to introduce the trifluoromethylpyrazole moiety, which significantly improved the compounds' metabolic stability and binding affinity. Molecular docking studies revealed that the trifluoromethyl group enhances hydrophobic interactions with the target proteins' ATP-binding sites.

In the field of proteolysis targeting chimeras (PROTACs), this boronic acid derivative has been employed as a warhead for targeting specific E3 ubiquitin ligases. A recent Nature Chemical Biology publication (2024) described its incorporation into cereblon-directed PROTACs, where it demonstrated superior linker compatibility and cellular permeability compared to traditional aryl boronic acids. The electron-withdrawing effect of the trifluoromethyl group was found to modulate the boron atom's Lewis acidity, potentially influencing the PROTAC's degradation efficiency.

From a synthetic chemistry perspective, advances in the preparation of [1-(trifluoromethyl)pyrazol-4-yl]boronic acid have been reported. A 2024 Organic Process Research & Development paper detailed an improved manufacturing process that achieves >95% purity with reduced palladium catalyst loading. This development is particularly significant given the growing demand for this intermediate in pharmaceutical development pipelines.

The compound's unique physicochemical properties, including its moderate logP value (2.1) and good aqueous solubility (32 mg/mL at pH 7.4), make it particularly attractive for drug discovery applications. Recent ADMET studies have shown that derivatives containing this moiety generally exhibit favorable pharmacokinetic profiles, with enhanced membrane permeability and reduced plasma protein binding compared to their non-fluorinated analogs.

Looking forward, researchers are exploring novel applications of [1-(trifluoromethyl)pyrazol-4-yl]boronic acid in areas such as covalent inhibitor design and bioorthogonal chemistry. Its potential as a versatile handle for late-stage functionalization in complex molecule synthesis continues to drive innovation in pharmaceutical research. The compound's unique combination of structural features positions it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted therapies for oncology and inflammatory diseases.